Cas no 1100365-43-2 (4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1100365-43-2
• MF: C₁₁H₇ClN₄
• MW: 230.653080224991
• CID: 1029381
• PubChem ID: 71650970
• Update Time: 2025-07-18

4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine
• 4-chloro-2-phenylpyrazolo[3,4-d]pyrimidine
• DB-332152
• 1100365-43-2
• SCHEMBL2075694
• DTXSID10856535
• A848222

• Inchi： 1S/C11H7ClN4/c12-10-9-6-16(8-4-2-1-3-5-8)15-11(9)14-7-13-10/h1-7H
• InChI Key： WMXHRKVGBVZIHF-UHFFFAOYSA-N
• SMILES： ClC1C2C(N=CN=1)=NN(C=2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 230.0359239g/mol
• Monoisotopic Mass: 230.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.6Ų

Additional information on 4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine

4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine (CAS No. 1100365-43-2): An Overview of a Promising Compound in Medicinal Chemistry

4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine (CAS No. 1100365-43-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine consists of a pyrazolo[3,4-d]pyrimidine core with a chlorine atom at the 4-position and a phenyl group at the 2-position. The presence of these substituents imparts specific pharmacological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral therapeutic agent. Furthermore, its low toxicity and high selectivity towards target cells make it an attractive candidate for drug development.

In the context of drug discovery and development, 4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine has been used as a lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to identify potential binding sites and optimize the structure for improved potency and selectivity. These efforts have led to the discovery of several analogs with enhanced biological activities.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-Chloro-2-phenyl-2H-pyrazolo[3,4-d]pyrimidine (CAS No. 1100365-43-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.